Cas no 1781026-02-5 (3-(4-bromophenyl)thian-3-ol)

• Product Name: 3-(4-bromophenyl)thian-3-ol
• CAS No: 1781026-02-5
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• MDL: MFCD30477381
• CID: 5181708
• PubChem ID: 105519495
• Update Time: 2025-07-20

3-(4-bromophenyl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-ol, 3-(4-bromophenyl)tetrahydro-
• 3-(4-bromophenyl)thian-3-ol

• MDL： MFCD30477381
• Inchi： 1S/C11H13BrOS/c12-10-4-2-9(3-5-10)11(13)6-1-7-14-8-11/h2-5,13H,1,6-8H2
• InChI Key： WSVMFWDKEJPCFR-UHFFFAOYSA-N
• SMILES： C1SCCCC1(C1=CC=C(Br)C=C1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(4-bromophenyl)thian-3-ol

Comprehensive Overview of 3-(4-bromophenyl)thian-3-ol (CAS No. 1781026-02-5): Properties, Applications, and Industry Insights

3-(4-bromophenyl)thian-3-ol (CAS No. 1781026-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiane ring with a 4-bromophenyl substituent, offering versatile reactivity for synthetic applications. Its CAS number 1781026-02-5 serves as a critical identifier for researchers seeking high-purity standards in drug discovery pipelines.

Recent trends in organic chemistry highlight the growing demand for brominated aromatic compounds like 3-(4-bromophenyl)thian-3-ol, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. These reactions are pivotal for constructing complex molecules in medicinal chemistry, addressing frequent search queries like "bromophenyl derivatives in drug synthesis" or "thiane-based building blocks." The compound's hydroxyl group further enhances its utility as a chiral intermediate, aligning with industry needs for enantioselective synthesis.

From an analytical perspective, 3-(4-bromophenyl)thian-3-ol exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic shifts for the thiane protons (δ 1.8–2.5 ppm) and aromatic bromo-substituent (δ 7.3–7.6 ppm), while mass spectrometry typically shows a molecular ion peak at m/z 257/259 (Br isotope pattern). These features are frequently referenced in search terms such as "NMR data for bromophenyl-thianols" or "MS characterization of CAS 1781026-02-5."

The compound's stability under ambient conditions makes it suitable for diverse applications, including material science innovations. Researchers exploring organic electronic materials have investigated its potential as a precursor for π-conjugated systems, responding to trending searches like "brominated aromatics in OLED development." Additionally, its lipophilic properties contribute to studies on membrane permeability in bioactive molecules—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research.

Quality control protocols for CAS 1781026-02-5 emphasize HPLC purity thresholds (>98%) and residual solvent compliance with ICH guidelines. This aligns with laboratory professionals' frequent queries about "analytical methods for thian-3-ol derivatives." Suppliers typically provide technical documents detailing storage conditions (2–8°C under inert atmosphere) and handling precautions to maintain compound integrity.

Emerging applications of 3-(4-bromophenyl)thian-3-ol include its role in developing enzyme inhibitors and allosteric modulators, particularly in neurology targets. This connects to popular scientific discussions around "GPCR modulation strategies" and "fragment-based drug design." The compound's balanced polarity (LogP ~2.7) makes it valuable for hit-to-lead optimization phases, addressing frequent search phrases like "optimizing bromophenyl scaffolds for CNS penetration."

Environmental and regulatory aspects of 3-(4-bromophenyl)thian-3-ol synthesis have evolved with green chemistry principles. Modern routes employ catalytic bromination instead of stoichiometric reagents, reducing waste—a response to queries about "sustainable synthesis of aryl bromides." Lifecycle assessments now influence procurement decisions, reflecting broader industry shifts toward green pharmaceuticals.

In conclusion, 3-(4-bromophenyl)thian-3-ol (CAS No. 1781026-02-5) represents a multifaceted tool for researchers across drug discovery, materials science, and synthetic methodology development. Its combination of aromatic bromine reactivity and alicyclic hydroxyl functionality continues to inspire innovative applications, positioning it as a compound of enduring relevance in contemporary organic chemistry.